Cas no 1807237-98-4 (Ethyl 3-chloro-2-fluoro-4-methylphenylacetate)
Ethyl 3-chloro-2-fluoro-4-methylphenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-chloro-2-fluoro-4-methylphenylacetate
-
- Inchi: 1S/C11H12ClFO2/c1-3-15-9(14)6-8-5-4-7(2)10(12)11(8)13/h4-5H,3,6H2,1-2H3
- InChI Key: KFRZIXRZNNZFBR-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=CC=1C)CC(=O)OCC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 223
- XLogP3: 3.2
- Topological Polar Surface Area: 26.3
Ethyl 3-chloro-2-fluoro-4-methylphenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010013331-250mg |
Ethyl 3-chloro-2-fluoro-4-methylphenylacetate |
1807237-98-4 | 97% | 250mg |
475.20 USD | 2021-07-05 | |
| Alichem | A010013331-500mg |
Ethyl 3-chloro-2-fluoro-4-methylphenylacetate |
1807237-98-4 | 97% | 500mg |
815.00 USD | 2021-07-05 | |
| Alichem | A010013331-1g |
Ethyl 3-chloro-2-fluoro-4-methylphenylacetate |
1807237-98-4 | 97% | 1g |
1,475.10 USD | 2021-07-05 |
Ethyl 3-chloro-2-fluoro-4-methylphenylacetate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on Ethyl 3-chloro-2-fluoro-4-methylphenylacetate
Ethyl 3-chloro-2-fluoro-4-methylphenylacetate (CAS No. 1807237-98-4): A Comprehensive Overview
Ethyl 3-chloro-2-fluoro-4-methylphenylacetate (CAS No. 1807237-98-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural and functional properties, plays a crucial role in the development of novel therapeutic agents. Its molecular structure, featuring both chloro and fluoro substituents, makes it a versatile intermediate in organic synthesis, particularly in the creation of more complex molecules.
The significance of this compound lies in its potential applications across various domains of medicinal chemistry. The presence of a fluoro group in its structure is particularly noteworthy, as fluorine-containing compounds are widely recognized for their enhanced metabolic stability and improved pharmacokinetic profiles. This attribute has made Ethyl 3-chloro-2-fluoro-4-methylphenylacetate a valuable building block in the synthesis of drugs targeting neurological disorders, cancer, and infectious diseases.
In recent years, there has been a surge in research focused on developing new fluorinated compounds with improved therapeutic efficacy. The structural motif of Ethyl 3-chloro-2-fluoro-4-methylphenylacetate aligns well with this trend, as it offers a scaffold that can be easily modified to produce a wide range of derivatives with tailored biological activities. For instance, studies have demonstrated its utility in generating novel inhibitors of enzymes involved in cancer metabolism.
The compound's role in drug discovery has been further highlighted by its incorporation into several clinical trials. Researchers have leveraged its structural features to design molecules that exhibit potent activity against specific disease targets. One notable area of interest has been its application in the development of antiviral agents. The fluoro group enhances the binding affinity of these compounds to viral targets, thereby improving their therapeutic potential.
From a synthetic chemistry perspective, Ethyl 3-chloro-2-fluoro-4-methylphenylacetate serves as an excellent precursor for more complex molecules. Its reactivity allows for the introduction of additional functional groups, enabling the creation of highly sophisticated pharmacophores. This flexibility has been exploited in the synthesis of small molecule drugs that mimic natural bioactive molecules, offering new avenues for treating chronic diseases.
The compound's properties also make it an attractive candidate for use in material science applications beyond pharmaceuticals. For example, its ability to undergo selective reactions with other organic molecules has been utilized in the development of advanced polymers and coatings with unique properties. These materials often exhibit enhanced durability and chemical resistance, making them suitable for industrial applications.
In conclusion, Ethyl 3-chloro-2-fluoro-4-methylphenylacetate (CAS No. 1807237-98-4) is a multifaceted compound with broad applications across pharmaceuticals and material science. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to develop innovative therapeutic agents and advanced materials. As research continues to evolve, the potential uses for this compound are likely to expand even further, solidifying its importance in modern chemical science.
1807237-98-4 (Ethyl 3-chloro-2-fluoro-4-methylphenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)